Cas no 894031-82-4 (N-4-({1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylcarbamoyl}amino)phenylacetamide)

• Product Name: N-4-({1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylcarbamoyl}amino)phenylacetamide
• CAS No: 894031-82-4
• MF: C₁₉H₁₉ClN₄O₃
• MW: 386.832163095474
• CID: 5512188
• Update Time: 2025-07-09

N-4-({1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylcarbamoyl}amino)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]carbamoylamino]phenyl]acetamide
• N-4-({1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylcarbamoyl}amino)phenylacetamide

• Inchi： 1S/C19H19ClN4O3/c1-12(25)21-14-4-6-15(7-5-14)22-19(27)23-16-10-18(26)24(11-16)17-8-2-13(20)3-9-17/h2-9,16H,10-11H2,1H3,(H,21,25)(H2,22,23,27)
• InChI Key： ISEGAVWSSKDIRS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(NC(=O)NC2CC(=O)N(C3=CC=C(Cl)C=C3)C2)C=C1)(=O)C

Additional information on N-4-({1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylcarbamoyl}amino)phenylacetamide

Professional Introduction to Compound with CAS No. 894031-82-4 and Product Name: N-4-({1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylcarbamoyl}amino)phenylacetamide

Compound with the CAS number 894031-82-4 and the product name N-4-({1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylcarbamoyl}amino)phenylacetamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

The molecular framework of this compound is notable for its incorporation of multiple functional groups, which contribute to its unique chemical properties and biological activities. Specifically, the presence of a carbamoyl group linked to a pyrrolidinone core, along with an amino-substituted phenylacetamide moiety, suggests a high degree of structural complexity that may translate into versatile pharmacological effects.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structure of N-4-({1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylcarbamoyl}amino)phenylacetamide has been designed to interact with specific targets within cellular systems, potentially offering therapeutic benefits in areas such as inflammation, pain management, and neurodegenerative disorders.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for further drug discovery efforts. The combination of a chlorophenyl group and a pyrrolidinone ring creates a scaffold that is both rigid and flexible enough to allow for structural modifications that could enhance its pharmacological profile. This makes it an attractive candidate for medicinal chemists looking to develop new treatments.

Recent studies have highlighted the importance of understanding the molecular interactions that govern drug efficacy and safety. The< strong>N-4-({1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylcarbamoyl}amino)phenylacetamide has been subjected to various computational and experimental analyses to elucidate its binding mechanisms and pharmacokinetic properties. These investigations have provided valuable insights into how this compound might interact with biological targets, which could inform the design of more effective derivatives.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex core structure, demonstrating the synthetic prowess required in modern pharmaceutical research. The ability to produce this compound on a scalable basis is crucial for its translation from laboratory research to clinical applications.

The potential therapeutic applications of N-4-({1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylcarbamoyl}amino)phenylacetamide are broad and varied. Preclinical studies have suggested that it may exhibit anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. Additionally, its ability to modulate neurotransmitter systems could make it useful in treating conditions such as chronic pain and cognitive disorders.

In conclusion, compound with CAS No. 894031-82-4 represents a promising candidate for further development in the pharmaceutical industry. Its unique molecular structure, combined with preliminary evidence of biological activity, positions it as a valuable asset in the search for new treatments. As research continues to uncover more about its properties and potential applications, this compound is likely to play an important role in advancing therapeutic strategies across multiple disease areas.